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Compound of Interest

Compound Name: Pritelivir

Cat. No.: B1678233 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Pritelivir. The following procedural guidance

outlines the necessary personal protective equipment (PPE), handling protocols, and disposal

plans to ensure a safe laboratory environment.

Hazard Identification and Classification
Pritelivir is classified with specific hazards that necessitate careful handling. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) classifications are

summarized below.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[2]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[2]

Acute aquatic toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Note: The toxicological properties of Pritelivir have not been fully investigated[2].

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following equipment should

be used at all times when handling Pritelivir.

Protection Type Specification Rationale

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166 to protect

against splashes and dust.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing.

To prevent skin contact, which

can cause irritation.[2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Use if exposure limits are

exceeded, if irritation or other

symptoms are experienced, or

if dust formation is likely.[2]
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Operational and Handling Protocols
Adherence to the following step-by-step procedures is essential for the safe handling of

Pritelivir from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1] Store

away from direct sunlight and sources of ignition.[1] For long-term storage of the solid

powder, -20°C is recommended.[1] If in solvent, store at -80°C.[3]

Preparation and Handling
Ventilation: Always handle Pritelivir in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust or aerosols.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with eyes and skin, as

well as inhalation and ingestion.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[1]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[2][3]

In Case of Exposure
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists, call a physician.[2]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If

symptoms persist, call a physician.
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Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice. Rinse mouth with water. Do NOT induce vomiting.[1]

Disposal Plan
Pritelivir is very toxic to aquatic life with long-lasting effects and should not be released into

the environment.[1]

Waste Collection: Sweep up any solid waste and place it in a suitable, closed, and labeled

container for disposal.[2]

Disposal Method: Dispose of the contents and the container at an approved waste disposal

plant in accordance with local, state, and federal regulations.[1] Do not empty into drains.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Pritelivir in a laboratory

setting, from initial receipt to final disposal.
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Preparation & Storage
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Waste Handler
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Caption: Logical workflow for handling Pritelivir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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